Cas no 1806786-11-7 (2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1806786-11-7
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4848512
• Update Time: 2025-05-19

2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H5Br2F2N/c1-3-5(7(10)11)4(8)2-12-6(3)9/h2,7H,1H3
• InChI Key： YITPZIFXBRWQHE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine

Introduction to 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine (CAS No. 1806786-11-7)

2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806786-11-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine, including the presence of bromine and fluorine substituents, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The dibromo and difluoromethyl functional groups in its molecular structure contribute to its reactivity and potential utility in medicinal chemistry. These substituents not only enhance the compound's ability to participate in further chemical modifications but also influence its electronic properties, which can be leveraged in the design of novel compounds with enhanced binding affinity and selectivity. The 3-methyl group further adds to the complexity of the molecule, allowing for diverse synthetic pathways and applications.

In recent years, there has been a growing interest in developing novel pyridine derivatives as therapeutic agents. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural motifs present in 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine make it a compelling candidate for further exploration as a lead compound or intermediate in drug discovery programs.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The difluoromethyl group is particularly interesting in this context, as it has been shown to enhance metabolic stability and binding affinity in kinase inhibitors.

Another area where 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine finds utility is in the development of agrochemicals. Pyridine derivatives are commonly used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The bromo and methyl substituents in this compound contribute to its bioactivity by modulating its interactions with biological receptors.

The synthesis of 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and fluorination reactions on a pyridine precursor, followed by methylation to introduce the methyl group at the 3-position. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to achieve higher selectivity and efficiency.

In academic research, this compound has been used as a building block for more complex molecules. For instance, researchers have explored its use in constructing novel ligands for metal-organic frameworks (MOFs) and coordination polymers. The presence of multiple functional groups provides ample opportunities for coordination with metal ions, leading to materials with unique properties that can be tailored for various applications.

The pharmaceutical industry has also shown interest in 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine due to its potential as an intermediate in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, making it difficult to target them without causing significant side effects. By developing compounds that disrupt viral replication mechanisms without harming host cells, researchers can create more effective antiviral therapies.

The difluoromethyl group is particularly relevant in this context, as it has been demonstrated to improve pharmacokinetic properties such as bioavailability and metabolic stability. These properties are critical for ensuring that a drug reaches its target site effectively and remains active long enough to exert its therapeutic effect.

In conclusion, 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine (CAS No. 1806786-11-7) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic strategies and synthetic methodologies，the importance of compounds like 2,5-Dibromo-4-(difluoromethyl)-3-methylpyridine is likely to grow even further.